N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H14F3N3O2/c1-25-17(26)10-9-16(24-25)12-5-4-6-13(11-12)23-18(27)14-7-2-3-8-15(14)19(20,21)22/h2-11H,1H3,(H,23,27)
• InChI Key: ARBUSAMNCMMUCM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H14F3N3O2
• Molecular Weight: 373.3 g/mol

Description

N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H14F3N3O2 and its molecular weight is 373.335. The purity is usually 95%.
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Scientific Research Applications

Cardiotonic Activity

Compounds structurally related to "N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-2-(trifluoromethyl)benzamide" have been investigated for their cardiotonic effects. A study designed and synthesized novel 6-phenyl-4,5-dihydro-3(2H)-pyridazinone derivatives, demonstrating clear cardiotonic effects in some variants compared to levosimendan, a known cardiotonic agent. This research provides insight into the structure-activity relationships of these compounds, using rough sets theory to analyze their cardiotonic potential (Wang et al., 2008).

Anti-inflammatory Activity

Another area of application is in the development of anti-inflammatory agents. For example, indolyl azetidinones have shown promising anti-inflammatory activities. This research underscores the potential of structurally similar compounds to "this compound" in treating inflammatory conditions, comparing favorably with non-steroidal anti-inflammatory drugs (NSAIDs) (Kalsi et al., 1990).

Anticancer Properties

Further research into these compounds has revealed anticancer properties. A series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides demonstrated moderate to excellent anticancer activity against several cancer cell lines, highlighting the potential of these compounds in oncology (Ravinaik et al., 2021).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of these compounds are crucial for understanding their biological activities. Research on the crystal structures and Hirshfeld surface analyses of similar compounds provides valuable information on their chemical properties and potential interactions with biological targets (Dadou et al., 2019).